Cas no 61313-43-7 (Benzonitrile, 4-amino-3,5-dinitro-)

• Product Name: Benzonitrile, 4-amino-3,5-dinitro-
• CAS No: 61313-43-7
• MF: C₇H₄N₄O₄
• MW: 208.131060600281
• CID: 484566
• PubChem ID: 21217844
• Update Time: 2025-04-19

Benzonitrile, 4-amino-3,5-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-amino-3,5-dinitro-
• 4-amino-3,5-dinitrobenzonitrile
• 61313-43-7
• DTXSID20611415
• RGRAGCMUYDRBKB-UHFFFAOYSA-N
• SCHEMBL8409766

• Inchi： 1S/C7H4N4O4/c8-3-4-1-5(10(12)13)7(9)6(2-4)11(14)15/h1-2H,9H2
• InChI Key： RGRAGCMUYDRBKB-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C#N)C=C(C=1N)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 208.02332
• Monoisotopic Mass: 208.02325462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 141Ų

Experimental Properties

• PSA: 136.09